6-(2-Methyl-1,3-dioxolan-2-yl)pyridine-2-carbonitrile

Specification

• CAS No.: 149400-82-8
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 6-(2-methyl-1,3-dioxolan-2-yl)pyridine-2-carbonitrile
• Standard InChI: InChI=1S/C10H10N2O2/c1-10(13-5-6-14-10)9-4-2-3-8(7-11)12-9/h2-4H,5-6H2,1H3
• Standard InChI Key: LUCDOMKORCORSI-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)C2=CC=CC(=N2)C#N

Introduction

Structural and Molecular Features

Core Architecture

The molecule consists of a pyridine ring substituted at position 2 with a nitrile (-C≡N) group and at position 6 with a 2-methyl-1,3-dioxolane ring. The dioxolane moiety, a five-membered cyclic ether, introduces steric bulk and enhances solubility in organic solvents, while the nitrile group imparts polarity and hydrogen-bonding potential. The methyl group on the dioxolane further modulates electronic and steric properties, influencing reactivity in coordination chemistry and catalysis.

Spectroscopic and Computational Insights

Nuclear magnetic resonance (NMR) spectroscopy reveals distinct proton environments: the pyridine ring protons resonate as a doublet of doublets (δ 7.94 ppm, $J = 8 \, \text{Hz}$), a triplet (δ 7.81 ppm, $J = 8 \, \text{Hz}$), and another doublet of doublets (δ 7.71 ppm, $J = 8 \, \text{Hz}$). The dioxolane’s methylene protons appear as multiplet signals between δ 3.94–4.14 ppm, while the methyl groups resonate at δ 1.79 ppm (dioxolane) and δ 2.73 ppm (acetyl). Infrared (IR) spectroscopy would show characteristic stretches for the nitrile group (~2240 cm$^{-1}$) and ether C-O bonds (~1100 cm$^{-1}$).

Synthesis and Reaction Pathways

Key Synthetic Routes

The compound is synthesized via two primary routes:

• Dioxolane Protection of Ketones: Reacting 1-(6-bromopyridin-2-yl)ethanone with 1,2-ethanediol in the presence of p-toluenesulfonic acid (PTSA) under Dean-Stark conditions yields 6-bromo-2-(2′-methyl-1′,3′-dioxolan-2′-yl)pyridine. Subsequent cyanation replaces the bromine atom with a nitrile group.

• Direct Cyclization: 2,6-Diacetylpyridine reacts with ethyleneglycol and PTSA in toluene, followed by purification via silica gel chromatography. This method achieves a 43% yield, with NMR confirming the product.

Reaction Optimization

Key parameters include:

• Catalyst Loading: PTSA (5–10 mol%) ensures efficient acetal formation.

• Solvent Systems: Toluene or benzene facilitates azeotropic removal of water, driving the reaction to completion.

• Temperature: Reflux conditions (100–110°C) are critical for timely cyclization.

Analytical Characterization

Spectroscopic Data

Technique	Key Signals
$^1\text{H}$-NMR	δ 7.94 (dd, $J = 8 \, \text{Hz}$), δ 7.81 (t, $J = 8 \, \text{Hz}$), δ 7.71 (dd, $J = 8 \, \text{Hz}$), δ 4.14–3.94 (m), δ 2.73 (s), δ 1.79 (s)
IR	~2240 cm$^{-1}$ (C≡N), ~1100 cm$^{-1}$ (C-O-C)
Mass Spec	Molecular ion peak at $m/z$ 190.20 [M$^+$]

Physicochemical Properties

Physical State and Solubility

The compound is typically a white solid with moderate solubility in polar aprotic solvents (e.g., dimethylformamide, acetonitrile) and limited solubility in water. The dioxolane ring enhances lipophilicity, making it suitable for organic-phase reactions.

Stability Profile

• Thermal Stability: Stable up to 150°C, with decomposition observed at higher temperatures.

• pH Sensitivity: The dioxolane ring is susceptible to acidic hydrolysis, regenerating the ketone precursor.

Applications in Research and Industry

Catalysis and Coordination Chemistry

The compound serves as a precursor for polydentate ligands in transition-metal complexes. For example, iron(II) and cobalt(II) complexes derived from similar pyridine-dioxolane ligands exhibit activity in ethylene oligomerization, producing linear α-olefins with high selectivity.

Materials Science

In dye-sensitized solar cells (DSSCs), derivatives of this compound act as ancillary ligands in ruthenium-based sensitizers, improving light-harvesting efficiency and charge transfer kinetics.

Pharmaceutical Intermediates

The nitrile group can be hydrolyzed to carboxylic acids or amidated, enabling its use in synthesizing bioactive molecules. A related carboxylic acid derivative (CAS 122637-38-1) has been explored for antiviral and antibiotic applications.

Future Research Directions

• Catalyst Design: Developing asymmetric variants for enantioselective transformations.

• Energy Storage: Investigating redox-active derivatives for battery electrolytes or supercapacitors.

• Bioconjugation: Functionalizing the nitrile group for targeted drug delivery systems.